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Compound of Interest

Compound Name: o-Iodosobenzoate

Cat. No.: B1240650 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of o-Iodosobenzoate is paramount in a laboratory setting. This

document provides a comprehensive operational and disposal plan, including detailed

procedural guidance to address immediate safety and logistical concerns.

o-Iodosobenzoate and its derivatives are powerful oxidizing agents widely used in organic

synthesis. Due to their reactive nature, proper handling and disposal are critical to prevent

accidents and environmental contamination. This guide outlines the necessary steps for the

safe management and disposal of o-Iodosobenzoate waste.

Key Safety and Handling Information
o-Iodosobenzoic acid is a white to light yellow solid that is sparingly soluble in water but soluble

in alcohol.[1][2] It is a skin and eye irritant and is harmful if swallowed or inhaled.[1] As a

hypervalent iodine compound, it is a strong oxidizing agent and should be handled with care,

avoiding contact with combustible materials, strong acids, and strong bases.[1][3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for o-Iodosobenzoic

acid and its common precursor, 2-Iodobenzoic acid.
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Property
o-Iodosobenzoic Acid
(IBA)

2-Iodobenzoic Acid

CAS Number 304-91-6[4] 88-67-5[5]

Molecular Formula C₇H₅IO₃[4] C₇H₅IO₂[5]

Molecular Weight 264.02 g/mol [4] 248.02 g/mol [6]

Melting Point Not available 162 °C[5]

Density Not available 2.25 g/cm³[5]

pKa Not available 2.85 (at 25°C)[1]

Vapor Pressure Not available 0.000205 mmHg (at 25°C)[1]

Operational Plan for o-Iodosobenzoate Disposal
The primary method for the safe disposal of o-Iodosobenzoate waste involves a two-step

chemical deactivation process: reduction followed by neutralization. This procedure converts

the reactive hypervalent iodine species into a less hazardous form.

Step-by-Step Disposal Protocol
Waste Collection:

Collect all aqueous waste streams containing o-Iodosobenzoate in a designated,

properly labeled, and sealed container.

Solid waste, such as contaminated filter paper or spatulas, should be collected separately.

Chemical Deactivation (Reduction):

In a well-ventilated fume hood, slowly add a reducing agent to the aqueous o-
Iodosobenzoate waste with constant stirring. A suitable reducing agent is sodium sulfite

(Na₂SO₃).

Continue adding the reducing agent until the oxidizing potential of the solution is

eliminated. This can be tested with iodine-starch paper; a negative test (no blue-black
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color) indicates the absence of the oxidizing agent.

For waste liquors from reactions, a common practice is to treat them with solid sodium

sulfite.[7]

Neutralization:

After reduction, the solution will likely be acidic. Slowly add a base, such as a 1 M solution

of sodium hydroxide (NaOH), to neutralize the waste.[7]

Monitor the pH of the solution using a pH meter or pH paper. Adjust the pH to a neutral

range (typically between 6 and 8).

Final Disposal:

Once neutralized, the deactivated solution can typically be disposed of down the sanitary

sewer with copious amounts of water, in accordance with local regulations. Always consult

your institution's specific guidelines for aqueous waste disposal.

Solid waste that has been deactivated should be placed in a sealed container and

disposed of through your institution's hazardous waste program.
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Step 1: Waste Collection Step 2: Chemical Deactivation Step 3: Final Disposal

Aqueous o-Iodosobenzoate Waste Reduction with Sodium SulfiteTreat in fume hood

Contaminated Solid Waste Hazardous Waste Pickup (Solid)Package and label

Neutralization with NaOH
Adjust to pH 6-8

Sanitary Sewer (Aqueous)
Follow local regulations

Start: Reaction Setup

Heat to Reflux with Stirring

Cool to Room Temperature

Filter Reaction Mixture

Solid Waste (o-Iodosobenzoate) Filtrate (Product in Solvent)

Proceed to Disposal Protocol Solvent Evaporation

Crude Product (Benzaldehyde)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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